Cas no 7499-60-7 (4-oxo-4-(pyren-1-yl)butanoic acid)

4-oxo-4-(pyren-1-yl)butanoic acid structure
7499-60-7 structure
Product Name:4-oxo-4-(pyren-1-yl)butanoic acid
CAS No:7499-60-7
MF:C20H14O3
MW:302.323365688324
MDL:MFCD00010369
CID:47528
PubChem ID:24856661
Update Time:2025-04-18

4-oxo-4-(pyren-1-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Oxo-4-pyren-1-yl-butyric acid
    • gamma-Oxo-1-pyrenebutyric acid
    • γ-Oxo-1-pyrenebutyric acid
    • 4-oxo-4-pyren-1-ylbutanoic acid
    • β-Oxo-1-pyrenebutyric acid
    • 4-oxo-4-(pyren-1-yl)butanoic acid
    • ss-3-Pyrenoylpropionsaure
    • 4-Oxo-4-pyren-1-yl-butyricacid
    • CHEMBL265698
    • NS00037669
    • A-Oxo-1-pyrenebutyric acid
    • NCGC00098002-01
    • 1-Pyrenebutanoic acid, .gamma.-oxo-
    • NCIStruc1_001617
    • VFV295N6ES
    • AAJQTWWVKREOQP-UHFFFAOYSA-
    • 4-Oxo-4-(1-pyrenyl)butanoic acid #
    • 7499-60-7
    • gamma-Oxo-1-pyrenebutanoic acid
    • NSC407628
    • NCI60_003889
    • beta-(1-Pyrenoyl)propionic acid
    • SMR000529038
    • AS-30142
    • 4-oxo-4-pyren-1-yl-butanoic acid
    • CS-W009949
    • gamma-Oxo-1-pyrenebutyric acid, technical grade
    • gamma-Oxopyrene-1-butyric acid
    • NCIStruc2_001007
    • InChI=1/C20H14O3/c21-17(10-11-18(22)23)15-8-6-14-5-4-12-2-1-3-13-7-9-16(15)20(14)19(12)13/h1-9H,10-11H2,(H,22,23)
    • SY028396
    • EINECS 231-354-6
    • y-Oxo-1-pyrenebutyric acid
    • DTXSID20225950
    • 4-oxo-4-(pyrene-1-yl)-butyric acid
    • FT-0636512
    • MFCD00010369
    • A9576
    • CCG-36870
    • 4-Oxo-4-(1-pyrenyl)butanoic acid
    • NCI407628
    • AKOS015894346
    • 1-Pyrenebutyric acid, .gamma.-oxo-
    • SCHEMBL3297895
    • .gamma.-Oxo-1-pyrenebutyric acid
    • NSC 407628
    • NCGC00014901-02
    • EN300-66329
    • NSC-407628
    • AC-24580
    • Z1041130994
    • MLS000757192
    • NCGC00014901
    • DB-055928
    • MDL： MFCD00010369
    • Inchi： 1S/C20H14O3/c21-17(10-11-18(22)23)15-8-6-14-5-4-12-2-1-3-13-7-9-16(15)20(14)19(12)13/h1-9H,10-11H2,(H,22,23)
    • InChI Key： AAJQTWWVKREOQP-UHFFFAOYSA-N
    • SMILES： O=C(CCC(=O)O)C1C=CC2=CC=C3C=CC=C4C=CC=1C2=C43

Computed Properties

  • Exact Mass: 302.09400
  • Monoisotopic Mass: 302.094294
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 485
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 4.1
  • Topological Polar Surface Area: 54.4

Experimental Properties

  • Color/Form: Pale-yellow to Yellow-brown Solid
  • Density: 1.2559 (rough estimate)
  • Melting Point: 184 °C (dec.) (lit.)
  • Boiling Point: 383.36°C (rough estimate)
  • Flash Point: 574.2 °C at 760 mmHg
  • Refractive Index: 1.4618 (estimate)
  • PSA: 54.37000
  • LogP: 4.63150
  • Solubility: Not determined

4-oxo-4-(pyren-1-yl)butanoic acid Security Information

4-oxo-4-(pyren-1-yl)butanoic acid Customs Data

  • HS CODE：2918300090
  • Customs Data：

    China Customs Code:

    2918300090

    Overview:

    2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

4-oxo-4-(pyren-1-yl)butanoic acid Pricemore >>

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4-oxo-4-(pyren-1-yl)butanoic acid Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:7499-60-7)4-OXO-4-PYREN-1-YL-BUTYRIC ACID
Order Number:sfd13359
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:36
Price ($):discuss personally
Email:sales2@senfeida.com

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Suzhou Senfeida Chemical Co., Ltd
(CAS:7499-60-7)4-OXO-4-PYREN-1-YL-BUTYRIC ACID
sfd13359
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
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